Cas no 78853-38-0 (L-Tyrosine, 2-iodo-)

• Product name: L-Tyrosine, 2-iodo-
• CAS No: 78853-38-0
• MF: C₉H₁₀INO₃
• MW: 307.085074901581
• CID: 553587
• PubChem ID: 135461

L-Tyrosine, 2-iodo- Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine, 2-iodo-
• (2S)-2-amino-3-(4-hydroxy-2-iodophenyl)propanoic acid
• 2-IODO-TYROSINE
• 2-IT
• 2-iodotyrosine
• L-Tyrosine,2-iodo
• Tyrosine,2-iodo
• MFCD08061438
• Tyrosine, 2-iodo-
• 78853-38-0
• 2-iodo-l-tyrosine
• L-2-Iodotyrosine (H-L-Tyr(2-I)-OH)
• (S)-2-Amino-3-(4-hydroxy-2-iodophenyl)propanoic acid
• DTXSID80990298
• SCHEMBL1572565
• 70055-93-5
• BMBZSHPNHVPCNG-QMMMGPOBSA-N

• Inchi： InChI=1S/C9H10INO3/c10-7-4-6(12)2-1-5(7)3-8(11)9(13)14/h1-2,4,8,12H,3,11H2,(H,13,14)/t8-/m0/s1
• InChI Key： BMBZSHPNHVPCNG-QMMMGPOBSA-N
• SMILES： C1=CC(=C(C=C1O)I)CC(C(=O)O)N

Computed Properties

• Exact Mass: 306.97100
• Monoisotopic Mass: 306.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6A^2
• XLogP3: -1.1

Experimental Properties

• Density: 1.944
• Boiling Point: 464.2°Cat760mmHg
• Flash Point: 234.5°C
• Refractive Index: 1.688
• PSA: 83.55000
• LogP: 1.65150